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Compound of Interest

Compound Name: Ferric ammonium edta

Cat. No.: B13819402

Proper management and disposal of chemical waste are paramount in research and
development settings to ensure personnel safety and environmental protection. Ferric
ammonium EDTA, while not always classified as a hazardous substance, requires careful
handling due to its potential for skin, eye, and respiratory irritation.[1][2] Adherence to
established disposal protocols is essential for maintaining a safe laboratory environment and
complying with regulatory standards.

This guide provides a step-by-step procedure for the proper disposal of ferric ammonium
EDTA, tailored for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Protocols

Before beginning any process that will generate ferric ammonium EDTA waste, ensure that all
personnel are equipped with the appropriate Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment (PPE):
e Gloves: Wear compatible, chemical-resistant gloves to prevent skin exposure.[1][3]

o Eye Protection: Use chemical safety goggles or eyeglasses with side shields as described by
OSHA.[1]

o Lab Coat: A standard lab coat or other protective clothing should be worn to prevent
contamination of personal clothing.[1]
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» Respiratory Protection: If working with the powder form or in a poorly ventilated area, a
NIOSH/MSHA or European Standard EN 149 approved respirator may be necessary.[1]

Step-by-Step Disposal Procedure

The disposal of ferric ammonium EDTA must be conducted in accordance with local, state,
and federal environmental regulations.[4] The following steps provide a general framework for
compliant disposal.

Step 1: Waste Collection and Segregation

o Designated Waste Container: Collect all ferric ammonium EDTA waste, including solutions
and contaminated materials (e.g., paper towels, pipette tips), in a dedicated and clearly
labeled waste container.[1]

o Container Compatibility: The container must be chemically compatible with the waste, free
from damage, and have a secure, leak-proof closure.[5][6] For example, while some acids
require glass containers, a high-density polyethylene (HDPE) container is generally suitable
for aqueous solutions of ferric ammonium EDTA.

e Avoid Mixing Waste: Do not mix ferric ammonium EDTA waste with other incompatible
chemical waste streams. Separation of incompatible chemicals is a key guideline from the
National Research Council.[5]

Step 2: Proper Labeling

e Hazardous Waste Labeling: Every container used for chemical waste must be clearly labeled
with the words "Hazardous Waste".[7]

» Content Identification: The label must accurately identify the contents. For this specific
waste, it should be labeled as "Ferric Ammonium EDTA Waste" and include the
approximate concentration and volume.

e Hazard Warnings: The label should also include appropriate hazard warnings. While ferric
ammonium EDTA is often not classified as hazardous for transport, it is prudent to include
pictograms for skin and eye irritation.[1][4][8]
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Step 3: Storage of Waste

» Point of Generation: Accumulate waste at or near the point of generation in what is known as
a Satellite Accumulation Area (SAA).[7]

e Secure Storage: Store the sealed waste container in a designated, well-ventilated secondary
containment bin or tray to prevent spills from spreading.[5]

o Time and Volume Limits: Be aware of regulatory limits on the amount of waste that can be
stored in an SAA (typically up to 55 gallons) and the time limits for removal (often six to
twelve months for academic labs).[7][9]

Step 4: Final Disposal

» Professional Disposal Service: Arrange for the collection and disposal of the waste through
your institution's Environmental Health and Safety (EHS) office or a licensed hazardous
waste disposal contractor.

 Prohibition of Drain Disposal:Do not dispose of ferric ammonium EDTA down the drain.[1]
[4] While some assessments indicate a low risk to the environment, regulations prohibit the
sewer disposal of most laboratory chemicals.[5][10][11] The substance is not readily
biodegradable, and its entry into aquatic systems should be avoided.[3][12]

Quantitative Safety and Environmental Data

While specific toxicological data for ferric ammonium EDTA is limited, data for the closely
related compound, Ferric Sodium EDTA, provides valuable insight into its potential effects.
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Parameter Value Species/Test Source Compound

Ferric Sodium

Acute Oral Toxicity LD50: >2000 mg/kg Rat
EDTA[4][12]
. Ferric Sodium
Acute Dermal Toxicity LD50: >2000 mg/kg Rat
EDTA[4][12]
] o LC50: >100 mg/L ] Ferric Sodium
Acute Fish Toxicity Fish
(96h) EDTA[12]
Acute Daphnia EC50: 100.9 mg/L ] Ferric Sodium
- Daphnia
Toxicity (48h) EDTA[12]

Disposal Workflow Visualization

The following diagram illustrates the procedural workflow for the proper disposal of ferric
ammonium EDTA waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Ferric Ammonium EDTA waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b13819402?utm_src=pdf-custom-synthesis
https://www.biosynth.com/Files/MSDS/FF/14/MSDS_FF147350_7000_EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Ferric-ammonium-edta
https://pubchem.ncbi.nlm.nih.gov/compound/Ferric-ammonium-edta
https://www.acuro.in/ferric-ammonium-edta.html
https://phytotechlab.com/mwdownloads/download/link/id/1889
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.medlabmag.com/article/1577
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/105590-SDS-EN.pdf
https://www.epa.gov/hwgenerators/regulations-hazardous-waste-generated-academic-laboratories
https://www.canada.ca/en/environment-climate-change/services/evaluating-existing-substances/screening-assessment-edta-salts.html
https://www.canada.ca/en/health-canada/services/chemical-substances/fact-sheets/chemicals-glance/edta-salts-group.html
https://redox.com/wp-content/sds/2742.pdf
https://www.benchchem.com/product/b13819402#ferric-ammonium-edta-proper-disposal-procedures
https://www.benchchem.com/product/b13819402#ferric-ammonium-edta-proper-disposal-procedures
https://www.benchchem.com/product/b13819402#ferric-ammonium-edta-proper-disposal-procedures
https://www.benchchem.com/product/b13819402#ferric-ammonium-edta-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13819402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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